Cas no 61704-71-0 (5H-Cyclohepta[c]pyridin-3-amine, 6,7,8,9-tetrahydro-1-methyl-)

• Product name: 5H-Cyclohepta[c]pyridin-3-amine, 6,7,8,9-tetrahydro-1-methyl-
• CAS No: 61704-71-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 469319
• PubChem ID: 12299511

5H-Cyclohepta[c]pyridin-3-amine, 6,7,8,9-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclohepta[c]pyridin-3-amine, 6,7,8,9-tetrahydro-1-methyl-
• 1-methyl-6,7,8,9-tetrahydro-5H-cyclohepta[c]pyridin-3-amine
• 61704-71-0
• 2-methyl-3,4-pentamethylene-6-aminopyridine
• DTXSID30486237

• Inchi： InChI=1S/C11H16N2/c1-8-10-6-4-2-3-5-9(10)7-11(12)13-8/h7H,2-6H2,1H3,(H2,12,13)
• InChI Key： RZFKFXOSWYOZAQ-UHFFFAOYSA-N
• SMILES： CC1=C2CCCCCC2=CC(=N1)N

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives